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Compound of Interest |

Compound Name: 3-Methylisonicotinic acid
CAS No.: 4021-12-9
Cat. No.: B121997
Get Quote
. J

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic characteristics of
3-Methylisonicotinic acid (CAS No: 4021-12-9), a key pyridinecarboxylic acid derivative
utilized in the synthesis of various pharmaceutical compounds. This document is intended for
researchers, scientists, and professionals in drug development, offering detailed experimental
protocols and predicted spectroscopic data to facilitate its identification and characterization.

While direct experimental spectra for 3-Methylisonicotinic acid are not widely available in
public databases, this guide presents predicted data based on established principles of nuclear
magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry
(MS). These predictions, coupled with detailed methodologies for data acquisition, provide a
robust framework for the analysis of this compound.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 3-Methylisonicotinic
acid. These values are derived from computational models and analysis of structurally similar
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compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Spectral Data for 3-Methylisonicotinic acid

Chemical Shift (6,

Multiplicity Integration Assignment
ppm)
) Carboxylic acid proton
~13.0-11.0 Singlet (broad) 1H
(-COOH)
) H2 (proton on the
~8.5 Singlet 1H o
pyridine ring)
H6 (proton on the
~8.4 Doublet 1H o
pyridine ring)
H5 (proton on the
~7.4 Doublet 1H o
pyridine ring)
~2.4 Singlet 3H Methyl protons (-CHs)

Solvent: DMSO-ds

Table 2: Predicted 13C NMR Spectral Data for 3-Methylisonicotinic acid

Chemical Shift (6, ppm)

Assignment

~167 Carboxylic acid carbon (-COOH)
~152 C6 (pyridine ring)

~148 C2 (pyridine ring)

~140 C4 (pyridine ring)

~135 C3 (pyridine ring)

~125 C5 (pyridine ring)

~18 Methyl carbon (-CHs)
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Solvent: DMSO-ds

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for 3-Methylisonicotinic acid

Wavenumber (cm~?) Intensity Assignment

O-H stretch (from carboxylic
3300 - 2500 Broad

acid, H-bonded)
~3100 - 3000 Medium C-H stretch (aromatic)
~2950 - 2850 Weak C-H stretch (methyl)
1710 - 1680 Strong C=0 stretch (carboxylic acid)

] C=C and C=N stretching

1600 - 1450 Medium-Strong o

(pyridine ring)
1320 - 1210 Strong C-O stretch (carboxylic acid)
950 - 910 Medium, Broad O-H bend (out-of-plane)

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for 3-Methylisonicotinic acid

m/z Ratio Proposed Fragment

137 [M]* (Molecular lon)

120 [M - OH]*

92 [M - COOHJ*

78 [CsHaN]* (Pyridine ring fragment)

lonization Method: Electron lonization (EI)

Experimental Protocols
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The following are generalized protocols for acquiring spectroscopic data for solid organic
compounds like 3-Methylisonicotinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Sample Preparation:

o Accurately weigh 5-25 mg of 3-Methylisonicotinic acid for *H NMR or 50-100 mg for 13C
NMR.

o Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,
DMSO-ds, CDCIs) in a clean, dry vial.

o To ensure a homogeneous solution, the sample may be gently vortexed or sonicated.

o Filter the solution through a pipette with a cotton or glass wool plug into a clean 5 mm
NMR tube to remove any particulate matter.

o Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical
shift referencing, if required.

o Data Acquisition:

o Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth
according to the manufacturer's guidelines.

o Place the sample into the NMR magnet.

o Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve
optimal homogeneity.

o Acquire the *H and/or 13C NMR spectra using standard acquisition parameters. For 13C
NMR, a proton-decoupled experiment is typically performed.

» Data Processing:

o Apply Fourier transformation to the acquired free induction decay (FID).
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o Phase the resulting spectrum and perform baseline correction.

o Calibrate the chemical shift axis using the signal from the internal standard (TMS at O
ppm) or the residual solvent peak.

o Integrate the signals in the *H NMR spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy

o Sample Preparation (Attenuated Total Reflectance - ATR):
o Place a small amount of powdered 3-Methylisonicotinic acid onto the ATR crystal.
o Lower the press arm to ensure firm contact between the sample and the crystal.

e Sample Preparation (Thin Solid Film):

o Dissolve a small amount of the solid sample in a volatile solvent (e.g., methylene chloride
or acetone).

o Apply a drop of the solution onto a salt plate (e.g., NaCl or KBr).

o Allow the solvent to evaporate completely, leaving a thin film of the compound on the
plate.

o Data Acquisition:

o Place the prepared sample (ATR unit or salt plate) into the sample compartment of the FT-

IR spectrometer.
o Acquire a background spectrum of the empty sample holder.

o Acquire the sample spectrum over the desired wavenumber range (typically 4000-400

cm™1).

o The instrument software will automatically ratio the sample spectrum to the background
spectrum to produce the final absorbance or transmittance spectrum.
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Mass Spectrometry (MS)

e Sample Introduction:

o For a solid sample, a direct insertion probe is typically used. A small amount of 3-
Methylisonicotinic acid is placed in a capillary tube at the end of the probe.

o Alternatively, the sample can be dissolved in a suitable solvent and introduced via a liquid
chromatography system (LC-MS).

« lonization (Electron lonization - El):
o The sample is vaporized by heating in the ion source under high vacuum.

o The gaseous molecules are bombarded with a high-energy electron beam (typically 70
evV).

o This causes the molecules to ionize, forming a molecular ion (M*) and various fragment
ions.

e Mass Analysis:
o The generated ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-flight).
o The analyzer separates the ions based on their mass-to-charge (m/z) ratio.

e Detection:

o The separated ions are detected, and their abundance is recorded as a function of their
m/z ratio, generating the mass spectrum.

Visualized Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an
organic compound.
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Caption: General workflow for the spectroscopic analysis of 3-Methylisonicotinic acid.
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e To cite this document: BenchChem. [Spectroscopic Analysis of 3-Methylisonicotinic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121997/docs#spectroscopic-analysis-of-3-
methylisonicotinic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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